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Cat. No.: B074176

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloropyridazine is a heterocyclic organic compound with the chemical formula C4H3CIN2.
[1] It is characterized by a pyridazine ring substituted with a chlorine atom. This compound
serves as a versatile building block in organic synthesis, particularly in the development of
pharmaceuticals and agrochemicals.[1] Its utility stems from the reactivity of the chlorine atom,
which can be readily displaced in nucleophilic substitution reactions, allowing for the
introduction of various functional groups.[1] Understanding the physicochemical properties of 3-
Chloropyridazine is crucial for its application in chemical synthesis, drug design, and materials
science. This guide provides a comprehensive overview of its core physicochemical properties,
experimental protocols for their determination, and a logical workflow for its characterization.

Physicochemical Properties

The key physicochemical properties of 3-Chloropyridazine are summarized in the table below.
These parameters are essential for predicting its behavior in different environments, designing
reaction conditions, and assessing its potential as a lead compound in drug discovery.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b074176?utm_src=pdf-interest
https://www.benchchem.com/product/b074176?utm_src=pdf-body
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.benchchem.com/product/b074176?utm_src=pdf-body
https://www.benchchem.com/product/b074176?utm_src=pdf-body
https://www.benchchem.com/product/b074176?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Molecular Formula C4H3CIN2 [1112][3]
Molecular Weight 114.53 g/mol [11[2][3]
Appearance White.to .off—white or yellowish (2]
solid/liquid

Melting Point 35°C [21[41[5]
Boiling Point 241.7 £ 13.0 °C (Predicted) [2][4][6]
Density 1.303 + 0.06 g/cm? (Predicted) [2][41[6]

Flash Point 123.3°C [2][6]

Vapor Pressure

0.055 mmHg at 25°C

[2](5]

Water Solubility

Information not widely
available, but expected to be

slightly soluble.

pKa (Predicted) 0.99+0.10 [4]
LogP (Octanol-Water Partition

o 1.13 [2]
Coefficient)
Refractive Index 1.535 [2][6]

Experimental Protocols

The following sections detail the general experimental methodologies for determining the key

physicochemical properties of organic compounds like 3-Chloropyridazine.

Melting Point Determination

The melting point is a fundamental physical property used for identification and purity

assessment of a solid compound.

Methodology: Capillary Method
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Sample Preparation: A small amount of finely powdered, dry 3-Chloropyridazine is packed
into a capillary tube, which is sealed at one end. The sample is tapped down to form a
compact column of 1-2 mm in height.

Apparatus Setup: The capillary tube is attached to a thermometer, with the sample aligned
with the thermometer bulb. This assembly is then placed in a heating bath (e.g., a Thiele
tube with mineral oil or an automated melting point apparatus).

Heating and Observation: The heating bath is heated slowly and steadily. The temperature at
which the first drop of liquid appears is recorded as the beginning of the melting range. The
temperature at which the last crystal melts is recorded as the end of the melting range. A
pure compound will have a sharp melting range of 0.5-1.0°C.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Methodology: Micro Boiling Point Determination

Sample Preparation: A small amount of liquid 3-Chloropyridazine is placed in a small test
tube or fusion tube.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid
in the test tube.

Heating: The test tube assembly is attached to a thermometer and heated in a suitable bath.

Observation: As the liquid is heated, a stream of bubbles will emerge from the open end of
the inverted capillary. The heat is then removed, and the liquid is allowed to cool. The boiling
point is the temperature at which the bubbling stops and the liquid just begins to enter the
capillary tube.

Solubility Determination

Solubility provides insights into the polarity and potential interactions of a compound with

various solvents.
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Methodology: Qualitative Solubility Test

o Sample and Solvent: A small, measured amount of 3-Chloropyridazine (e.g., 10 mg) is
placed in a test tube.

e Solvent Addition: A measured volume of the solvent (e.g., 1 mL of water, ethanol, diethyl
ether, etc.) is added to the test tube.

o Observation: The mixture is agitated vigorously. The compound is classified as soluble if it
dissolves completely. If it does not dissolve, it is classified as insoluble. This can be repeated
with a range of solvents of varying polarity.

pKa Determination

The acid dissociation constant (pKa) is a measure of the strength of an acid in solution. For a
compound like 3-Chloropyridazine, which has basic nitrogen atoms, the pKa of its conjugate
acid is determined.

Methodology: Potentiometric Titration

o Solution Preparation: A solution of 3-Chloropyridazine of a known concentration is prepared
in a suitable solvent (often a water-cosolvent mixture).

« Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCI). The
pH of the solution is monitored using a calibrated pH meter after each addition of the titrant.

o Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant
added. The pKa is determined from the pH at the half-equivalence point.

LogP (Octanol-Water Partition Coefficient)
Determination

LogP is a measure of a compound's lipophilicity and is a critical parameter in drug development
for predicting absorption, distribution, metabolism, and excretion (ADME) properties.

Methodology: Shake-Flask Method

o Phase Preparation: Equal volumes of n-octanol and water are pre-saturated with each other.
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 Partitioning: A known amount of 3-Chloropyridazine is dissolved in one of the phases
(usually the one in which it is more soluble). This solution is then mixed with an equal volume
of the other phase in a separatory funnel.

o Equilibration: The mixture is shaken vigorously to allow for the partitioning of the compound
between the two phases and then allowed to stand for the phases to separate completely.

o Concentration Measurement: The concentration of 3-Chloropyridazine in each phase is
determined using a suitable analytical technique, such as UV-Vis spectroscopy or High-
Performance Liquid Chromatography (HPLC).

o Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the
octanol phase to the concentration in the aqueous phase. LogP is the logarithm of this value.

Logical Workflow for Physicochemical
Characterization

The following diagram illustrates a logical workflow for the physicochemical characterization of
a chemical compound like 3-Chloropyridazine.
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Caption: Workflow for the physicochemical characterization of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

e 2. cdn.juniata.edu [cdn.juniata.edu]

e 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

e 4. pennwest.edu [pennwest.edu]

o 5. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
e 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

» To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of 3-Chloropyridazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074176#physicochemical-properties-of-3-
chloropyridazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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